Methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate

• IUPAC Name: methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate
• InChI: InChI=1S/C20H30N2O3/c1-4-15(2)18(19(23)25-3)21-20(24)22-12-10-17(11-13-22)14-16-8-6-5-7-9-16/h5-9,15,17-18H,4,10-14H2,1-3H3,(H,21,24)
• InChI Key: HHMMZOOXGKVELV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)OC)NC(=O)N1CCC(CC1)CC2=CC=CC=C2
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

Methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate, also known as MBP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MBP belongs to the class of piperidine-based compounds and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of Methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to increase the levels of dopamine, serotonin, and norepinephrine in the brain. This compound has also been shown to reduce the levels of corticosterone, a hormone involved in stress response. Additionally, this compound has been found to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

Methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. This compound is also stable and can be stored for long periods. However, this compound has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to administer in some experiments. This compound can also have some side effects, such as sedation and motor impairment, which can affect the outcomes of some experiments.

Future Directions

There are several future directions for the investigation of Methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate. One area of interest is the potential use of this compound as a treatment for drug addiction. Another area of interest is the investigation of the long-term effects of this compound on the brain and behavior. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects.

Synthesis Methods

Methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate has been synthesized using different methods, including the reaction of 4-benzylpiperidine-1-carboxylic acid with methyl 3-methylpentanoate in the presence of coupling reagents. Another method involves the reaction of 4-benzylpiperidine-1-carbonyl chloride with methyl 3-methylpentanoate in the presence of a base. The yield of this compound using these methods ranges from 50% to 80%.

Scientific Research Applications

Methyl 2-[(4-benzylpiperidine-1-carbonyl)amino]-3-methylpentanoate has been investigated for its potential therapeutic effects in various scientific research studies. One study found that this compound has antinociceptive effects, meaning it can reduce pain sensitivity. Another study showed that this compound has anxiolytic effects, meaning it can reduce anxiety. This compound has also been investigated for its potential as an antidepressant and antipsychotic agent.